Cas no 395676-47-8 (Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate)

• Product Name: Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate
• CAS No: 395676-47-8
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• MDL: MFCD32642122
• CID: 5061433
• Update Time: 2025-05-24

Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1R,2R)-2-[4-(Trifluoromethyl)phenyl]cyclopropanecarboxylate
• 2alpha-(4-(Trifluoromethyl)phenyl)cyclopropane 1beta-carboxylic acid ethyl ester
• Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate

• MDL： MFCD32642122
• Inchi： 1S/C13H13F3O2/c1-2-18-12(17)11-7-10(11)8-3-5-9(6-4-8)13(14,15)16/h3-6,10-11H,2,7H2,1H3/t10-,11+/m0/s1
• InChI Key： VPHPHSVJFWYZTB-WDEREUQCSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate

Comprehensive Overview of Ethyl (1R,2R)-2-[4-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylate (CAS No. 395676-47-8)

Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate (CAS No. 395676-47-8) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropane carboxylates, which are known for their unique structural rigidity and bioactivity. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The compound's stereochemistry, denoted by the (1R,2R) configuration, plays a critical role in its biological interactions. Researchers are increasingly interested in chiral cyclopropanes due to their ability to mimic peptide bonds and act as rigid scaffolds in medicinal chemistry. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. This aligns with the growing demand for small-molecule modulators in treating chronic diseases.

From a synthetic perspective, Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate is synthesized via asymmetric cyclopropanation reactions, often employing transition metal catalysts. Its ethyl ester moiety offers versatility for further derivatization, such as hydrolysis to carboxylic acids or transesterification. These features make it a sought-after building block in high-throughput screening libraries.

In the context of green chemistry, the compound's synthetic routes are being optimized to reduce waste and improve atom economy. This resonates with the industry's shift toward sustainable synthesis, a frequently searched topic among chemists. Additionally, its trifluoromethyl group aligns with the trend of incorporating fluorinated motifs into bioactive molecules to enhance pharmacokinetic properties.

The compound's CAS No. 395676-47-8 is often queried in databases like Reaxys and SciFinder for patent analysis and structure-activity relationship (SAR) studies. Its applications extend to crop protection, where cyclopropane derivatives are explored as eco-friendly alternatives to traditional pesticides. This addresses the rising interest in agrochemical innovation amid global food security challenges.

Analytical characterization of Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate typically involves NMR spectroscopy, HPLC, and mass spectrometry. Purity and enantiomeric excess are critical metrics, especially for regulatory submissions in pharmaceutical manufacturing. The compound's stability under various pH and temperature conditions is also a key research focus, as highlighted in recent Q&A forums for synthetic chemists.

In summary, Ethyl (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate (CAS No. 395676-47-8) exemplifies the intersection of chiral synthesis, fluorine chemistry, and drug design. Its multifaceted applications and alignment with industry trends ensure its relevance in both academic and industrial settings.